(3E,5E)-1-methyl-3,5-bis[(3-nitrophenyl)methylidene]piperidin-4-one

• IUPAC Name: (3E,5E)-1-methyl-3,5-bis[(3-nitrophenyl)methylidene]piperidin-4-one
• InChI: InChI=1S/C20H17N3O5/c1-21-12-16(8-14-4-2-6-18(10-14)22(25)26)20(24)17(13-21)9-15-5-3-7-19(11-15)23(27)28/h2-11H,12-13H2,1H3/b16-8+,17-9+
• InChI Key: BXKGLLLSZMXQNE-GONBZBRSSA-N
• Canonical SMILES: CN1CC(=CC2=CC(=CC=C2)[N+](=O)[O-])C(=O)C(=CC3=CC(=CC=C3)[N+](=O)[O-])C1
• Isomeric SMILES: CN1C/C(=C\C2=CC(=CC=C2)[N+](=O)[O-])/C(=O)/C(=C/C3=CC(=CC=C3)[N+](=O)[O-])/C1
• Molecular Formula: C20H17N3O5
• Molecular Weight: 379.4 g/mol

Description

“(3E,5E)-1-methyl-3,5-bis[(3-nitrophenyl)methylidene]piperidin-4-one” is a chemical compound with the molecular formula C20H17N3O5. It contains a piperidin-4-one ring which is substituted at the 1-position by a methyl group and at the 3,5-positions by (3-nitrophenyl)methylidene groups.

Molecular Structure Analysis

The molecular structure analysis of a compound involves understanding its 3D conformation, bond lengths and angles, and other structural features. Unfortunately, without specific experimental data like X-ray crystallography or NMR spectroscopy, it’s challenging to provide a detailed molecular structure analysis.

Scientific Research Applications

Conformational Analysis

A study by Muthukumaran et al. (2019) delved into the stereochemistry of certain dimethyl-N-nitroso-diphenylpiperidin-4-one oximes, which are structurally related to the compound . The research utilized NMR spectra to conclude that these compounds predominantly exist in boat conformations, with significant implications for their chemical behavior and potential applications in designing molecules with specific stereochemical requirements (Muthukumaran, G., Chakkaravarthy, J., Pandiarajan, K., & Senthilkumar, S., 2019).

Synthesis and Biological Activity

Kumar et al. (2008) synthesized spiro-piperidin-4-ones through a 1,3-dipolar cycloaddition process, which involved isatin and alpha-amino acids. These compounds were evaluated for their antimycobacterial properties, highlighting the potential of similar structures in developing new antimicrobial agents (Kumar, R., Perumal, S., Senthilkumar, P., Yogeeswari, P., & Sriram, D., 2008).

NMR Spectral Study

Rajeswari and Pandiarajan (2011) conducted an NMR spectral study on bis[(E)-thienylmethylene]piperidin-4-ones, providing insights into the configuration and conformation of these molecules. This research aids in understanding the electronic and steric effects influencing the chemical properties of related compounds (Rajeswari, K., & Pandiarajan, K., 2011).

Antibacterial and Biofilm Inhibitors

Mekky and Sanad (2020) explored novel bis(pyrazole-benzofuran) hybrids with piperazine linkers for their in-vitro antibacterial and cytotoxic activities. Their findings underscore the potential of structurally related compounds in combating bacterial infections and inhibiting biofilms (Mekky, A. E. M., & Sanad, S., 2020).

Novel Dispiro Heterocycles Synthesis

Dandia et al. (2012) reported a highly selective synthesis of novel dispiro heterocycles, integrating pharmacophoric moieties like piperidinone, indanedione, and pyrrolidine. This synthesis was carried out in an environmentally benign ionic liquid, showcasing an innovative approach to creating complex molecular architectures with potential therapeutic applications (Dandia, A., Jain, A., & Sharma, S., 2012).